Cas no 101651-51-8 (Acetamide,N,N'-[4-(2-propenyloxy)-1,3-phenylene]bis- (9CI))

• Product Name: Acetamide,N,N'-[4-(2-propenyloxy)-1,3-phenylene]bis- (9CI)
• CAS No: 101651-51-8
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 230838
• PubChem ID: 58604
• Update Time: 2025-04-19

Acetamide,N,N'-[4-(2-propenyloxy)-1,3-phenylene]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-[4-(2-propenyloxy)-1,3-phenylene]bis- (9CI)
• N-(3-acetamido-4-prop-2-enoxyphenyl)acetamide
• N-(5-acetamido-2-prop-2-enoxy-phenyl)acetamide
• 3'-Acetamido-4'-allyloxyacetanilide
• ACETANILIDE,3'-ACETAMIDO-4'-ALLYLOXY
• ACETANILIDE, 3'-ACETAMIDO-4'-ALLYLOXY-
• DTXSID20144091
• Acetamide,N,N'-[4-(2-propenyloxy)-1,3-phenylene]bis-(9ci)
• 101651-51-8

• Inchi： 1S/C13H16N2O3/c1-4-7-18-13-6-5-11(14-9(2)16)8-12(13)15-10(3)17/h4-6,8H,1,7H2,2-3H3,(H,14,16)(H,15,17)
• InChI Key： KSNKVPBPDATKHR-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC(=CC=1NC(C)=O)NC(C)=O

Computed Properties

• Exact Mass: 248.11600
• Monoisotopic Mass: 248.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.195
• Boiling Point: 487.3°Cat760mmHg
• Flash Point: 248.5°C
• Refractive Index: 1.593
• PSA: 67.43000
• LogP: 2.31420